molecular formula C₁₇H₃₄O₂ B1161716 6-Methyltetradecanoic Acid Ethyl Ester

6-Methyltetradecanoic Acid Ethyl Ester

Cat. No.: B1161716
M. Wt: 270.45
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyltetradecanoic acid ethyl ester (C17H34O2, molecular weight: 270.45 g/mol) is a branched-chain fatty acid ethyl ester (FAEE) with a methyl group at the 6th carbon of its tetradecanoic acid backbone. This structural feature distinguishes it from linear-chain esters and influences its physicochemical properties, such as volatility, solubility, and reactivity. The compound is primarily utilized in professional manufacturing and research, as indicated by its commercial availability for industrial applications .

Properties

Molecular Formula

C₁₇H₃₄O₂

Molecular Weight

270.45

Origin of Product

United States

Comparison with Similar Compounds

The following sections compare 6-methyltetradecanoic acid ethyl ester with structurally analogous compounds, focusing on molecular attributes, spectral data, and functional roles.

Structural Analogs

Table 1: Molecular Comparison of Selected Fatty Acid Esters

Compound Name Molecular Formula Molecular Weight (g/mol) Branching Position Ester Group CAS Number Source
6-Methyltetradecanoic acid ethyl ester C17H34O2 270.45 C6 Ethyl Not explicitly stated<sup>*</sup>
Hexadecanoic acid ethyl ester C18H36O2 284.48 None (linear) Ethyl 628-97-7
Phytanic acid ethyl ester C22H44O2 340.58 Multiple methyl branches Ethyl 3862-29-1
6-Methyltetradecanoic acid methyl ester C16H32O2 256.42 C6 Methyl 1295648-07-5
  • Key Observations: Chain Length and Branching: 6-Methyltetradecanoic acid ethyl ester has a shorter carbon chain (C14 acid backbone) compared to phytanic acid ethyl ester (C20 branched chain) . Its methyl branch at C6 differentiates it from linear esters like hexadecanoic acid ethyl ester (C16 acid backbone) . Ester Group: Ethyl esters generally exhibit higher molecular weights than methyl esters due to the larger alkyl group (e.g., 6-methyltetradecanoic acid ethyl ester vs. its methyl ester analog) .
Spectral and Chromatographic Differentiation

Table 2: Retention Time (RT) and Mass Spectral Features

Compound Name Retention Time (GC-MS) Notable Mass Spectral Peaks (m/z) Source
Hexadecanoic acid ethyl ester 29.15 min 284 (molecular ion), 239, 87
9,12-Octadecadienoic acid ethyl ester 32.14 min 308 (molecular ion), 294, 222
6-Methyltetradecanoic acid ethyl ester Not explicitly reported Likely distinct fragmentation due to branching
  • Key Observations: Hexadecanoic acid ethyl ester shows a molecular ion peak at m/z 284, consistent with its molecular weight . Branched esters like 6-methyltetradecanoic acid ethyl ester are expected to exhibit unique fragmentation patterns in mass spectrometry due to the stability of branched carbocations .
Physicochemical Properties
  • Volatility: Shorter-chain ethyl esters (e.g., ethyl acetate) are highly volatile and contribute to fruity aromas in wines . In contrast, longer-chain esters like 6-methyltetradecanoic acid ethyl ester are less volatile, making them more suitable for industrial applications requiring stability.
  • Solubility : Branched-chain esters typically exhibit lower water solubility compared to linear analogs due to increased hydrophobicity, a property advantageous in lipid-based formulations .

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